1-(2-chlorobenzyl)-N-cyclopentyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-N-cyclopentylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C17H18ClN5/c18-15-8-4-1-5-12(15)10-23-17-14(9-21-23)16(19-11-20-17)22-13-6-2-3-7-13/h1,4-5,8-9,11,13H,2-3,6-7,10H2,(H,19,20,22)
• InChI Key: OGSQQOFJPACXRO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC2=C3C=NN(C3=NC=N2)CC4=CC=CC=C4Cl
• Molecular Formula: C17H18ClN5
• Molecular Weight: 327.8 g/mol

Description

1-(2-chlorobenzyl)-N-cyclopentyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C17H18ClN5 and its molecular weight is 327.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 327.1250733 g/mol and the complexity rating of the compound is 389. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary target of 1-(2-chlorobenzyl)-N-cyclopentyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, specifically the transition from the G1 phase to the S phase . Inhibition of CDK2 can lead to cell cycle arrest, making it an appealing target for cancer treatment .

Mode of Action

This compound acts as an inhibitor of CDK2 . It binds to the active site of CDK2, preventing the enzyme from phosphorylating its substrates . This inhibitory activity results in the disruption of cell cycle progression, leading to the arrest of cell division .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle regulatory pathway . CDK2 is responsible for the phosphorylation of several key proteins involved in cell cycle progression . This can result in the inhibition of cell proliferation, particularly in cancer cells where cell division is often uncontrolled .

Pharmacokinetics

Similar compounds have been reported to have good oral bioavailability . The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would need to be studied further to determine their impact on the compound’s bioavailability.

Result of Action

The result of the compound’s action is the significant inhibition of cell growth . Specifically, it has been shown to have superior cytotoxic activities against certain cell lines such as MCF-7 and HCT-116 . It also induces apoptosis within HCT cells .

Biochemical Analysis

Biochemical Properties

1-(2-chlorobenzyl)-N-cyclopentyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been identified as a potential inhibitor of CDK2, a key enzyme involved in cell cycle regulation . It interacts with CDK2 in a manner that inhibits the enzyme’s activity, thereby affecting the biochemical reactions that the enzyme catalyzes .

Cellular Effects

This compound has shown significant inhibitory effects on the growth of various cell lines, including MCF-7, HCT-116, and HepG-2 . This compound influences cell function by altering cell cycle progression and inducing apoptosis within cells .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with CDK2 . Molecular docking simulations have confirmed a good fit into the CDK2 active site through essential hydrogen bonding .

Metabolic Pathways

Given its inhibitory effects on CDK2, it may influence pathways regulated by this enzyme .